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molecular formula C7H6ClN3 B1428737 4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine CAS No. 871024-38-3

4-Chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

Cat. No. B1428737
CAS RN: 871024-38-3
M. Wt: 167.59 g/mol
InChI Key: CJZMRESPNIJBOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08470850B2

Procedure details

To a stirred solution of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (27) (J. Org. Chem., 2001, 66, 17, 5723-5730) (643 mg, 4.15 mmol) in DMF (41 mL) was added NaH (60% in mineral oil, 330 mg, 8.3 mmol) in one portion at 0° C. and the mixture was stirred for 1 h followed by addition of methyl iodide (0.28 mL, 4.5 mmol). The reaction mixture was allowed to warm up to the room temperature, stirred for an additional hour and quenched with AcOH (1 mL) to form a suspension which was stirred for 10 min and concentrated under reduced pressure to give a solid. This material was dissolved in AcOEt, the solution was washed with cold saturated NaHCO3 solution and water, dried over Na2SO4, and concentrated to produce the title compound 28 as a pale yellow solid (640 mg, 93% yield). 1H NMR (400 MHz, CD3OD) δ(ppm): 8.51 (s, 1H), 7.75 (d, J=3.3 Hz, 1H), 6.62 (d, J=3.3 Hz, 2H), 4.15 (s, 1H). LRMS (M+1) 168.1 (100%), 170.1 (34%).
Name
4-chloro-5H-pyrrolo[3,2-d]pyrimidine
Quantity
643 mg
Type
reactant
Reaction Step One
Name
NaH
Quantity
330 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
41 mL
Type
solvent
Reaction Step One
Name
methyl iodide
Quantity
0.28 mL
Type
reactant
Reaction Step Two
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound 28
Yield
93%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:3]2[NH:10][CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1.[H-].[Na+].[CH3:13]I>CN(C=O)C.CCOC(C)=O>[Cl:1][C:2]1[C:3]2[N:10]([CH3:13])[CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1 |f:1.2|

Inputs

Step One
Name
4-chloro-5H-pyrrolo[3,2-d]pyrimidine
Quantity
643 mg
Type
reactant
Smiles
ClC=1C2=C(N=CN1)C=CN2
Name
NaH
Quantity
330 mg
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
41 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
methyl iodide
Quantity
0.28 mL
Type
reactant
Smiles
CI
Step Three
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred for an additional hour
CUSTOM
Type
CUSTOM
Details
quenched with AcOH (1 mL)
CUSTOM
Type
CUSTOM
Details
to form a suspension which
STIRRING
Type
STIRRING
Details
was stirred for 10 min
Duration
10 min
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to give a solid
WASH
Type
WASH
Details
the solution was washed with cold saturated NaHCO3 solution and water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound 28
Type
product
Smiles
ClC=1C2=C(N=CN1)C=CN2C
Measurements
Type Value Analysis
AMOUNT: MASS 640 mg
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 92%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.